(5-aminopyrimidin-4-yl)methanol
Description
“(5-aminopyrimidin-4-yl)methanol” is a chemical compound with the molecular formula C5H7N3O and a molecular weight of 125.13 . It is also known by its IUPAC name, (6-amino-4-pyrimidinyl)methanol .
Physical and Chemical Properties Analysis
“this compound” is expected to have physical and chemical properties similar to those of related compounds. For instance, methanol is a colorless, polar, volatile, flammable liquid with a mild alcoholic odor when pure .Mechanism of Action
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5-aminopyrimidin-4-yl)methanol involves the conversion of pyrimidine to 5-aminopyrimidine, followed by the reduction of 5-nitro-2-furaldehyde to 5-nitro-2-furanmethanol, and then the reduction of 5-nitro-2-furanmethanol to (5-aminopyrimidin-4-yl)methanol.", "Starting Materials": [ "Pyrimidine", "Hydrogen gas", "5-nitro-2-furaldehyde", "Sodium borohydride", "Methanol" ], "Reaction": [ "Step 1: Pyrimidine is reacted with hydrogen gas in the presence of a catalyst such as palladium on carbon to yield 5-aminopyrimidine.", "Step 2: 5-nitro-2-furaldehyde is reduced to 5-nitro-2-furanmethanol using sodium borohydride as the reducing agent.", "Step 3: 5-nitro-2-furanmethanol is further reduced to (5-aminopyrimidin-4-yl)methanol using hydrogen gas and a catalyst such as palladium on carbon in the presence of methanol as the solvent." ] } | |
CAS No. |
1554422-56-8 |
Molecular Formula |
C5H7N3O |
Molecular Weight |
125.1 |
Purity |
95 |
Origin of Product |
United States |
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